![molecular formula C14H23NO5 B2574765 2-[5-[(2-Methylpropan-2-yl)oxycarbonyl]-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid CAS No. 2248286-87-3](/img/structure/B2574765.png)
2-[5-[(2-Methylpropan-2-yl)oxycarbonyl]-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid
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Description
2-[5-[(2-Methylpropan-2-yl)oxycarbonyl]-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid is a useful research compound. Its molecular formula is C14H23NO5 and its molecular weight is 285.34. The purity is usually 95%.
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Scientific Research Applications
Reductive Cleavage and Transformation
- Application : The compound facilitates the cleavage of the N–O bond in isoxazolidine rings, leading to the formation of 1,3-amino alcohols. These alcohols can undergo cyclization to yield bi- or tricyclic lactams or lactones, retaining the three-membered ring, which is significant in organic synthesis (Molchanov et al., 2016).
Electrophilic Amination of C-H-Acidic Compounds
- Application : The compound is used in the electrophilic amination of C-H-acidic compounds, leading to various chemical transformations. This process is important in the synthesis of complex organic molecules (Andreae et al., 1992).
Synthesis of Spirocyclic Oxetane-Fused Benzimidazole
- Application : This compound plays a role in synthesizing spirocyclic oxetanes, which are then converted into various pharmacologically relevant structures. The process demonstrates the versatility of the compound in organic synthesis (Gurry et al., 2015).
Gabapentin-Base Synthesis and Theoretical Studies
- Application : The compound is used in the synthesis of biologically active compounds, particularly in the Ugi reaction, which is essential for developing new pharmaceutical agents (Amirani Poor et al., 2018).
Heterospirocyclic N-(2H-Azirin-3-yl)-L-prolinates Synthesis
- Application : It is involved in the synthesis of novel dipeptide synthons, crucial for peptide synthesis and the development of antibiotics (Suter et al., 2000).
Synthesis of 3H-Pyrrole Derivatives
- Application : The compound is key in synthesizing pyrrole derivatives, which have various applications in medicinal chemistry and drug development (Belikov et al., 2016).
Synthesis of Spiroheterocyclic Pyrylium Salts as Antimicrobial Agents
- Application : It aids in the synthesis of spiroheterocyclic compounds with antimicrobial properties, highlighting its importance in developing new antimicrobial drugs (Al-Ahmadi et al., 1995).
properties
IUPAC Name |
2-[5-[(2-methylpropan-2-yl)oxycarbonyl]-8-oxa-5-azaspiro[3.5]nonan-7-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO5/c1-13(2,3)20-12(18)15-8-10(7-11(16)17)19-9-14(15)5-4-6-14/h10H,4-9H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMGLFLBAMSWJQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(OCC12CCC2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.